Cas no 1838637-23-2 (Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate)

• Product Name: Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate
• CAS No: 1838637-23-2
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD31618973
• CID: 4783698
• Update Time: 2025-06-08

Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate
• FC(C(=O)OCC)(C1=NC=C(C=C1F)C)F
• Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate

• MDL： MFCD31618973
• Inchi： 1S/C10H10F3NO2/c1-3-16-9(15)10(12,13)8-7(11)4-6(2)5-14-8/h4-5H,3H2,1-2H3
• InChI Key： LZPFGOHOAZXQBP-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C(=CC(C)=CN=1)F)F

Computed Properties

• Exact Mass: 233.06636305 g/mol
• Monoisotopic Mass: 233.06636305 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2
• Molecular Weight: 233.19

Additional information on Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate

Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate (CAS No. 1838637-23-2): A Comprehensive Overview

Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate, identified by its CAS number 1838637-23-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to enhance biological activity and metabolic stability. The structural features of this compound, particularly the combination of difluoro and fluromethylpyridine moieties, make it a promising candidate for further exploration in drug discovery and development.

The< strong>Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate molecule exhibits a unique chemical profile that distinguishes it from other related compounds. The presence of two fluorine atoms at the alpha position of the acetyl group contributes to its stability and reactivity, while the fluromethylpyridine substituent introduces a layer of complexity that is often associated with enhanced binding affinity to biological targets. This dual functionality has made the compound an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential applications of Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate. Studies have shown that the fluorine atoms can significantly influence the electronic properties of the molecule, thereby affecting its interactions with biological receptors. This has opened up new avenues for designing molecules with improved pharmacokinetic profiles.

In addition to its structural characteristics, the< strong>Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate has been investigated for its potential role in various therapeutic areas. For instance, its structural motif is reminiscent of known bioactive compounds that target enzymes and receptors involved in metabolic disorders and inflammatory diseases. The fluorinated pyridine ring is particularly noteworthy, as it is a common feature in many drugs that exhibit potent biological activity.

The synthesis of< strong>Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms often requires specialized methodologies to ensure high yield and purity. However, recent developments in fluorination techniques have made it more feasible to incorporate these elements into complex molecular frameworks. This has allowed researchers to explore new synthetic routes that could lead to more efficient production processes.

One of the most exciting aspects of< strong>Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate is its potential as a building block for more complex drug candidates. By modifying its structure or combining it with other pharmacophores, researchers can generate novel molecules with tailored properties. This approach has been successfully applied in other areas of drug discovery, where simple scaffolds are used as starting points for generating libraries of compounds for high-throughput screening.

The< strong>CAS No. 1838637-23-2 associated with this compound underscores its unique identity and significance in chemical research. This identifier ensures that scientists can accurately reference and retrieve information about this molecule, facilitating collaboration and knowledge sharing within the scientific community. As more research emerges on this compound, its role in pharmaceutical development is likely to become even more prominent.

In conclusion, Ethyl 2,2-difluoro-2-(3-fluoro-5-methylpyridin-2-yl)acetate represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of fluorinated moieties makes it a valuable tool for medicinal chemists seeking to design molecules with improved biological activity and pharmacokinetic properties. As research continues to uncover new applications for this compound, it is poised to play an important role in the future of drug discovery and development.